Cas no 1053656-68-0 (2-tert-Butyloxycarbonylaminomethyl-5-thiophen-2-yl-1,3,4oxadiazole)

• Product Name: 2-tert-Butyloxycarbonylaminomethyl-5-thiophen-2-yl-1,3,4oxadiazole
• CAS No: 1053656-68-0
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• MDL: MFCD10568231
• CID: 4679028
• Update Time: 2023-11-22

2-tert-Butyloxycarbonylaminomethyl-5-thiophen-2-yl-1,3,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-TERT-BUTYLOXYCARBONYLAMINOMETHYL-5-THIOPHEN-2-YL-[1,3,4]OXADIAZOLE
• 2-tert-Butyloxycarbonylaminomethyl-5-thiophen-2-yl-1,3,4oxadiazole

• MDL： MFCD10568231
• Inchi： 1S/C12H15N3O3S/c1-12(2,3)18-11(16)13-7-9-14-15-10(17-9)8-5-4-6-19-8/h4-6H,7H2,1-3H3,(H,13,16)
• InChI Key： KLDRFQIWOLKXPS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(CNC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 281.083
• Monoisotopic Mass: 281.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106